Cas no 15978-68-4 (calcium tetrafluoroborate)

• Product Name: calcium tetrafluoroborate
• CAS No: 15978-68-4
• MF: B₂CaF₈
• MW: 213.687227249146
• CID: 87634
• PubChem ID: 6096284
• Update Time: 2025-08-05

calcium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• calcium tetrafluoroborate
• CalciuM tetrafluoroborate hydrate
• Calcium tetrafluoroborate hydrate,F,BF
• 15978-68-4
• 13814-93-2
• Calcium bis[tetrafluoridoborate(1-)]
• Calcium tetrafluoroborate(1-)
• EINECS 237-485-5
• DTXSID50929994
• AKOS015832925
• NS00086205
• FT-0623416
• YHLNCCJTKRTQEG-UHFFFAOYSA-N
• calcium ditetrafluoroborate
• Borate(1-), tetrafluoro-, calcium (2:1) (9CI)

• Inchi： 1S/2BF4.Ca/c2*2-1(3,4)5;/q2*-1;+2
• InChI Key： YHLNCCJTKRTQEG-UHFFFAOYSA-N
• SMILES： [Ca+2].F[B-](F)(F)F.F[B-](F)(F)F

Computed Properties

• Exact Mass: 213.96800
• Monoisotopic Mass: 213.9684265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: .1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 55.1
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: crystal
• PSA: 0.00000
• LogP: 2.60000
• Solubility: Not determined
• Sensitiveness: Hygroscopic

calcium tetrafluoroborate Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：CORROSIVE
• Risk Phrases：R34

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts Metalloid fluorides

Additional information on calcium tetrafluoroborate

Calcium Tetrafluoroborate (CAS No. 15978-68-4): A Comprehensive Overview

Calcium tetrafluoroborate, also known by its CAS number 15978-68-4, is a compound with the chemical formula Ca(BF4)2. It is a salt consisting of calcium ions (Ca²⁺) and tetrafluoroborate anions (BF4⁻). This compound has gained significant attention in various fields due to its unique properties and applications. In this article, we will explore the structure, properties, applications, and recent advancements related to calcium tetrafluoroborate.

The structure of calcium tetrafluoroborate is characterized by the presence of the tetrafluoroborate anion (BF4⁻), which is a stable and symmetrical ion. The calcium ion (Ca²⁺) in this compound plays a crucial role in stabilizing the overall structure. Recent studies have shown that the arrangement of these ions in the crystal lattice contributes to the compound's thermal stability and electrical properties. This makes it highly suitable for use in high-temperature applications and advanced materials.

One of the most notable applications of calcium tetrafluoroborate is in the field of electrochemistry. It is widely used as an electrolyte in lithium-ion batteries due to its excellent ion conductivity and thermal stability. The ability of calcium tetrafluoroborate to dissociate into ions at high temperatures enhances the performance of these batteries, making them more efficient and long-lasting. Researchers have recently explored the potential of this compound in next-generation battery technologies, such as solid-state batteries, where it shows promising results in improving energy density and safety.

In addition to its role in electrochemistry, calcium tetrafluoroborate has found applications in catalysis. The compound acts as a catalyst support in various industrial processes, including petrochemical refining and polymer synthesis. Its ability to stabilize active catalyst sites while maintaining high thermal stability makes it an ideal choice for these applications. Recent advancements have focused on optimizing the surface properties of calcium tetrafluoroborate to enhance its catalytic efficiency further.

The optical properties of calcium tetrafluoroborate have also been explored for use in advanced optical materials. The compound exhibits low refractive index and high transparency in the infrared region, making it suitable for applications such as infrared optics and laser technology. Researchers are currently investigating methods to improve the mechanical strength of this material without compromising its optical properties, which could open up new avenues for its use in defense and telecommunications.

From an environmental perspective, calcium tetrafluoroborate has been studied for its potential impact on ecosystems. While it is not classified as hazardous under normal conditions, its behavior in different environmental settings is still under investigation. Recent studies have focused on understanding its degradation pathways and bioaccumulation potential to ensure safe handling and disposal practices.

In conclusion, calcium tetrafluoroborate (CAS No. 15978-68-4) is a versatile compound with a wide range of applications across multiple industries. Its unique properties, including thermal stability, ion conductivity, and optical transparency, make it a valuable material for advancing modern technologies. As research continues to uncover new possibilities for this compound, it is expected to play an even more significant role in shaping future innovations.